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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of p-Tolyl octanoate (also known
as p-cresyl octanoate), a versatile aromatic ester utilized in the flavor and fragrance industries.
This document details its synthesis, analytical characterization, sensory properties, and
applications, along with detailed experimental protocols.

Chemical and Physical Properties

p-Tolyl octanoate is a colorless oily liquid with the molecular formula C15H2202 and a
molecular weight of 234.33 g/mol .[1] It is characterized by its floral, somewhat indolic, and
narcisse-like odor with soft, oily-herbaceous undertones, making it a valuable ingredient in
various fragrance and flavor formulations.[2] It is almost insoluble in water but soluble in
alcohol and oils.[2]
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Property Value Reference
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [1]
CAS Number 59558-23-5 [3]
Appearance Colorless oily liquid [2]
Boiling Point 314.44 °C (predicted) [1]
Flash Point >93 °C [1]
N Insoluble in water; soluble in
Solubility ] [2]
alcohol and oils
_ Floral, indolic, narcisse-like,
Odor Profile [2]

oily-herbaceous

Flavor Profile

Can be used for a hay-like

note in cherry and fig flavors.

Synthesis of p-Tolyl Octanoate

p-Tolyl octanoate can be synthesized via the Fischer-Speier esterification of p-cresol and

octanoic acid.[4] This reaction involves the acid-catalyzed condensation of a carboxylic acid

and an alcohol. Alternative methods, such as using acid-activated clay catalysts, offer an

environmentally benign approach.

Experimental Protocol: Fischer-Speier Esterification

This protocol describes a general method for the synthesis of p-tolyl octanoate.

Materials:

e p-Cresol

e QOctanoic acid

o Concentrated sulfuric acid (catalyst) or p-toluenesulfonic acid[4]
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Toluene (or another suitable solvent for azeotropic removal of water)
Sodium bicarbonate solution (5%)

Anhydrous sodium sulfate

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser,
combine p-cresol (1.0 equivalent) and octanoic acid (1.1 equivalents).

Add toluene to the flask.

Slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g.,
0.02 equivalents).

Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-
Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution
to neutralize the acid catalyst and remove unreacted octanoic acid.

Wash the organic layer with water and then with brine.
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» Dry the organic layer over anhydrous sodium sulfate.
« Filter to remove the drying agent.

e Remove the solvent under reduced pressure using a rotary evaporator to yield crude p-tolyl
octanoate.

e The product can be further purified by vacuum distillation.

p-Tolyl Octanoate

H2S04 or p-TSOH

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Tolyl Octanoate.

Analytical Characterization

The identity and purity of synthesized p-tolyl octanoate should be confirmed using standard
analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the compound and confirm its molecular weight.
Protocol:

e Instrument: Standard GC-MS system.

¢ Column: A non-polar capillary column (e.g., DB-5ms).

 Injector Temperature: 250 °C.
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e Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 2 minutes, then ramp
at 10 °C/min to a final temperature (e.g., 280 °C) and hold for 5 minutes.

e Carrier Gas: Helium.
e MS Detector: Electron lonization (El) at 70 eV.
e Mass Range: m/z 40-400.

Expected Results: The mass spectrum should show a molecular ion peak at m/z 234,
corresponding to the molecular weight of p-tolyl octanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for p-tolyl octanoate is not readily available in the searched
literature, the expected chemical shifts can be predicted based on its structure and data from
similar compounds like p-tolyl acetate.[5][6][7][8]

Predicted *H NMR (CDCls):

Aromatic protons: ~7.0-7.2 ppm (multiplet, 4H)

Alkyl chain protons (adjacent to carbonyl): ~2.5 ppm (triplet, 2H)

Methyl protons on the tolyl group: ~2.3 ppm (singlet, 3H)

Methylene protons of the octanoate chain: ~1.2-1.7 ppm (multiplet, 10H)

Terminal methyl protons of the octanoate chain: ~0.9 ppm (triplet, 3H)
Predicted 3C NMR (CDCIs):

e Carbonyl carbon: ~172 ppm

e Aromatic carbons: ~120-150 ppm

» Alkyl chain carbons: ~14-35 ppm

o Methyl carbon on the tolyl group: ~21 ppm

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1582236?utm_src=pdf-body
https://www.benchchem.com/product/b1582236?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_140-39-6_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_140-39-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_101-94-0_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_101-94-0_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?qn

Check Availability & Pricing

Synthesized p-Tolyl Octanoate

NMR Spectroscopy
/ GC-MS AnaIyS|s // (tH and 1C) /

Purity Confirmation

Structural Elucidation

Click to download full resolution via product page

Caption: Analytical workflow for p-Tolyl Octanoate characterization.

Sensory Evaluation

Sensory analysis is crucial for determining the odor and flavor profile of p-tolyl octanoate and

its suitability for various applications. A trained sensory panel is typically used for this purpose.

Protocol: Descriptive Sensory Analysis

Objective: To characterize the odor profile of p-tolyl octanoate.

Materials:

Purified p-tolyl octanoate

Odorless solvent (e.g., diethyl phthalate or ethanol)
Glass vials with caps

Odor-free smelling strips

Sensory evaluation booths
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Procedure:

o Panel Selection and Training: Select 8-12 panelists based on their ability to detect and
describe different odors. Train them with a range of standard aroma chemicals representing
different odor families (e.qg., floral, fruity, woody).

o Sample Preparation: Prepare a series of dilutions of p-tolyl octanoate in the chosen solvent
(e.g., 10%, 1%, 0.1%).

o Evaluation:

o

Conduct the evaluation in individual sensory booths under controlled conditions
(temperature, humidity, and lighting).

o

Provide panelists with coded samples on smelling strips.

[¢]

Ask panelists to evaluate the odor intensity on a labeled magnitude scale (LMS) or a

category scale.

[¢]

Panelists should then describe the odor characteristics using a provided lexicon of
descriptive terms or by generating their own.

o Data Analysis: Analyze the intensity ratings and the frequency of use of descriptive terms to
create a sensory profile of the compound.

Applications in Flavor and Fragrance Formulations

p-Tolyl octanoate is primarily used in fragrance compositions to impart floral and herbaceous
notes. It blends well with other floral ingredients and is particularly useful in creating jasmine,
narcissus, and other white floral scents.[2] In flavors, it can contribute a hay-like nuance to
cherry and fig profiles.

Example Application: Enhancing a Jasmine Fragrance
Accord

This is a simplified example to illustrate the role of p-tolyl octanoate.
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Ingredient Function Indicative Level (%)
Benzyl Acetate Main jasmine character 25
Linalool Fresh, floral 15
Indole Animalic, narcotic note 0.5

Hedione® (Methyl

_ _ Diffusive, floral 40
Dihydrojasmonate)

Adds a natural, herbaceous,
p-Tolyl Octanoate ] ) ) 1-5
and slightly indolic depth

Benzyl Salicylate Sweet, floral, balsamic 10

Other supporting ingredients Modifiers, fixatives 4.5

Olfactory Perception

The perception of floral esters like p-tolyl octanoate begins with the binding of the odorant
molecule to olfactory receptors (ORSs) located on the cilia of olfactory sensory neurons in the
nasal cavity. This interaction initiates a signal transduction cascade.

ETa—— onacm% :ecepla activates produces __opens Cycllcly:g:‘t:::‘eefﬂ'ed N ion Signal to Brain

Adenylyl Cyclase Il

Click to download full resolution via product page

Caption: Simplified olfactory signal transduction pathway.

This simplified diagram illustrates that upon binding of p-tolyl octanoate to an olfactory
receptor, a G-protein is activated, which in turn stimulates adenylyl cyclase to produce cyclic
AMP (cAMP). The increased cAMP levels open cyclic nucleotide-gated ion channels, leading to
an influx of cations (Na* and Ca2*), depolarization of the neuron, and the generation of an
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action potential that travels to the olfactory bulb in the brain, resulting in the perception of the
odor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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